Cas no 868676-69-1 (6-acetyl-2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)
6-acetyl-2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 6-acetyl-2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
- Thieno[2,3-c]pyridine-3-carboxamide, 6-acetyl-4,5,6,7-tetrahydro-2-[[1-oxo-3-(phenylsulfonyl)propyl]amino]-
- CHEMBL1594851
- SR-01000016041
- F1821-0537
- 6-acetyl-2-(3-(phenylsulfonyl)propanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
- HMS2976B13
- 6-acetyl-2-[[3-(benzenesulfonyl)-1-oxopropyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
- 6-ethanoyl-2-[3-(phenylsulfonyl)propanoylamino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
- 6-acetyl-2-[3-(benzenesulfonyl)propanoylamino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
- 6-acetyl-2-[3-(benzenesulfonyl)propanamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
- AKOS024611747
- SR-01000016041-1
- 6-acetyl-2-(3-besylpropanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
- SMR000806267
- MLS001232847
- BDBM70149
- 868676-69-1
- cid_18560889
-
- Inchi: 1S/C19H21N3O5S2/c1-12(23)22-9-7-14-15(11-22)28-19(17(14)18(20)25)21-16(24)8-10-29(26,27)13-5-3-2-4-6-13/h2-6H,7-11H2,1H3,(H2,20,25)(H,21,24)
- InChI Key: KNZVAKBHQHUUON-UHFFFAOYSA-N
- SMILES: C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(=O)CCS(C3=CC=CC=C3)(=O)=O)SC1=2
Computed Properties
- Exact Mass: 435.09226313g/mol
- Monoisotopic Mass: 435.09226313g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 745
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 163Ų
Experimental Properties
- Density: 1.439±0.06 g/cm3(Predicted)
- Boiling Point: 739.7±60.0 °C(Predicted)
- pka: 12.63±0.20(Predicted)
6-acetyl-2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1821-0537-2μmol |
6-acetyl-2-[3-(benzenesulfonyl)propanamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
868676-69-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1821-0537-5μmol |
6-acetyl-2-[3-(benzenesulfonyl)propanamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
868676-69-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1821-0537-10μmol |
6-acetyl-2-[3-(benzenesulfonyl)propanamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
868676-69-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1821-0537-20μmol |
6-acetyl-2-[3-(benzenesulfonyl)propanamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
868676-69-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1821-0537-1mg |
6-acetyl-2-[3-(benzenesulfonyl)propanamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
868676-69-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1821-0537-2mg |
6-acetyl-2-[3-(benzenesulfonyl)propanamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
868676-69-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1821-0537-3mg |
6-acetyl-2-[3-(benzenesulfonyl)propanamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
868676-69-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1821-0537-4mg |
6-acetyl-2-[3-(benzenesulfonyl)propanamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
868676-69-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1821-0537-5mg |
6-acetyl-2-[3-(benzenesulfonyl)propanamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
868676-69-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1821-0537-10mg |
6-acetyl-2-[3-(benzenesulfonyl)propanamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide |
868676-69-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
6-acetyl-2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 6-acetyl-2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
Compound CAS No 868676-69-1: 6-Acetyl-2-(3-benzenesulfonyl)propanamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
The compound with CAS No 868676-69-1, known as 6-Acetyl-2-(3-benzenesulfonyl)propanamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a thienopyridine core substituted with an acetyl group and a benzenesulfonyl-containing propanamido group. The combination of these functional groups imparts unique chemical and physical properties to the molecule.
Recent studies have highlighted the potential of this compound in drug discovery efforts. Researchers have focused on its ability to modulate specific biological pathways, particularly those relevant to neurodegenerative diseases and cancer. The thienopyridine framework is known for its stability and versatility in binding to various protein targets. The benzenesulfonyl group introduces additional electronic and steric effects, which can enhance the molecule's bioavailability and selectivity.
One of the most intriguing aspects of this compound is its role in bioisosteric replacements. By substituting certain groups within the molecule, scientists have been able to optimize its pharmacokinetic properties without compromising its biological activity. For instance, modifications to the propanamido group have led to improved solubility and reduced toxicity in preclinical models.
From a synthetic standpoint, the preparation of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thienopyridine ring system through a tandem cyclization reaction and the subsequent introduction of the acetyl and benzenesulfonyl groups via nucleophilic substitution or coupling reactions. These methods ensure high yields and excellent stereochemical control.
Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound at the molecular level. Molecular dynamics simulations have provided insights into its conformational flexibility and binding interactions with target proteins. These studies have revealed that the acetyl group acts as a critical determinant for binding affinity, while the benzenesulfonyl moiety contributes to overall molecular rigidity.
In terms of applications beyond drug discovery, this compound has shown promise in materials science as well. Its aromaticity and conjugated system make it an attractive candidate for use in organic electronics. Researchers are exploring its potential as a component in advanced materials such as semiconductors and light-emitting diodes (LEDs). The ability to tune its electronic properties through functional group substitution further enhances its versatility.
Looking ahead, ongoing research is focused on expanding the scope of this compound's applications while improving its manufacturability. Collaborative efforts between academic institutions and industry partners are expected to yield breakthroughs in both therapeutic development and materials innovation.
868676-69-1 (6-acetyl-2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)